Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0192893 4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxamido]ethyl]benzenesulfonamide 119018-29-0 C16H21N3O4S
VC0192890 Glimepiride Impurity C 119018-30-3 C18H23N3O6S
VC0192847 3-(4-Fluorophenyl)-Thiophene 119492-73-8 C10H7FS
VC0192841 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride 120013-39-0 C17H23NO3·HCl
VC0192910 N6-Cyclopropyl-9H-purine-2,6-diamine Methanolate 120503-69-7 C8H10N6
VC0192907 ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol 122624-77-5 C10H14ClN5O
VC0192913 Abacavir 5’-Phosphate 136470-77-4 C14H19N6O4P
VC0192925 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide 169280-56-2 C20H29N3O3S
VC0192911 Abacavir Hemisulfate 188062-50-2 C28H36N12O2.H2O4S
VC0192927 Darunavir 206361-99-1 C27H37N3O7S
VC0192829 5,6-Dimethoxy-1-Indanone (Donepezil Impurity) 2107-69-9 C11H12O3
VC0192888 Methyl N-(4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulphonyl)carbamate 21165-77-5 C18H19ClN2O6S
VC0192867 (S)-Tert-Butyl (1-benzylpiperidin-3-yl)carbamate 216854-24-9 C17H26N2O2
VC0192916 Fosamprenavir 226700-79-4 C25H36N3O9PS
VC0192879 5-​chloro-​N-​[2-​[4-​[[[[(trans-​4-​hydroxycyclohexyl)​amino]​carbonyl]​amino]​sulfonyl]​phenyl]​ethyl]​-​2-​methoxy-Benzamide 23155-00-2 C23H28ClN3O6S
VC0192846 (3R,4S,5R,6R)-3,4,5-Tris(trimethylsilyloxy)-6-((trimethylsilyloxy)methyl)tetrahydro-2H-pyran-2-one 32384-65-9 C18H42O6Si4
VC0192876 5-Chloro-N-(2-Phenylethyl)-2-Methoxy-Benzamide 33924-49-1 C16H16ClNO2
VC0192878 5-Chloro-2-Methoxybenzoic Acid 3438-16-2 C8H7ClO3
VC0192933 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline 391860-73-4 C13H9ClF3N
VC0192855 (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone 461432-22-4 C15H12BrClO2
VC0192845 Canagliflozin Related Impurity 14 58861-48-6 C10H7FS
VC0192856 Canagliflozin 842133-18-0 C24H25FO5S
VC0192834 Alogliptin Benzoate 850649-62-6 C18H21N5O2. C7H6O2
VC0192840 2-((6-Chloro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile 865758-95-8 C12H8ClN3O2
VC0192836 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile 865758-96-9 C13H10ClN3O2